Cas no 2097857-17-3 (1-3-(2-methylpropanesulfonyl)piperidin-1-yl-5-phenylpentane-1,5-dione)

• Product Name: 1-3-(2-methylpropanesulfonyl)piperidin-1-yl-5-phenylpentane-1,5-dione
• CAS No: 2097857-17-3
• MF: C₂₀H₂₉NO₄S
• MW: 379.513564825058
• CID: 5950424
• PubChem ID: 126852220
• Update Time: 2025-05-16

1-3-(2-methylpropanesulfonyl)piperidin-1-yl-5-phenylpentane-1,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-3-(2-methylpropanesulfonyl)piperidin-1-yl-5-phenylpentane-1,5-dione
• 1-[3-(2-methylpropylsulfonyl)piperidin-1-yl]-5-phenylpentane-1,5-dione
• 2097857-17-3
• 1-[3-(2-methylpropanesulfonyl)piperidin-1-yl]-5-phenylpentane-1,5-dione
• F6441-0199
• AKOS032457208
• 1-(3-(Isobutylsulfonyl)piperidin-1-yl)-5-phenylpentane-1,5-dione

• Inchi： 1S/C20H29NO4S/c1-16(2)15-26(24,25)18-10-7-13-21(14-18)20(23)12-6-11-19(22)17-8-4-3-5-9-17/h3-5,8-9,16,18H,6-7,10-15H2,1-2H3
• InChI Key： SXOAGCLDPVCPHW-UHFFFAOYSA-N
• SMILES： S(CC(C)C)(C1CN(C(CCCC(C2C=CC=CC=2)=O)=O)CCC1)(=O)=O

Computed Properties

• Exact Mass: 379.18172958g/mol
• Monoisotopic Mass: 379.18172958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.9Ų

Additional information on 1-3-(2-methylpropanesulfonyl)piperidin-1-yl-5-phenylpentane-1,5-dione

1-3-(2-Methylpropanesulfonyl)piperidin-1-yl-5-phenylpentane-1,5-dione: A Comprehensive Overview

The compound 1-3-(2-methylpropanesulfonyl)piperidin-1-yl-5-phenylpentane-1,5-dione, identified by the CAS number 2097857-17-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonyl piperidine derivatives, which have been extensively studied for their unique properties and functionalities. The molecule's structure incorporates a piperidine ring, a sulfonyl group, and a phenyl-substituted pentane dione framework, making it a versatile compound with diverse applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material science. The sulfonyl group in the molecule plays a crucial role in modulating its physical and chemical properties, such as solubility, stability, and reactivity.

The phenyl group attached to the pentane dione framework contributes to the compound's aromatic character, enhancing its electronic properties and making it suitable for use in electronic materials. Additionally, the piperidine ring imparts rigidity to the molecule, which is essential for applications requiring structural integrity. Recent studies have highlighted the potential of this compound as a building block for constructing advanced materials with tailored functionalities.

In terms of pharmacological applications, 1-3-(2-methylpropanesulfonyl)piperidin-1-yl-5-phennylpentane-1,5-dione has shown promise as a lead compound in drug design due to its ability to interact with various biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in metabolic disorders and inflammatory diseases. The molecule's unique structure allows for fine-tuning of its pharmacokinetic properties, making it an attractive candidate for further preclinical studies.

The synthesis of this compound involves a multi-step process that begins with the preparation of the sulfonyl piperidine intermediate. This intermediate is then subjected to nucleophilic substitution or coupling reactions to introduce the phenyl-substituted pentane dione moiety. The reaction conditions are carefully optimized to ensure high yields and minimal byproduct formation. Recent advancements in asymmetric synthesis have also enabled the preparation of enantiomerically pure versions of this compound, which are valuable for stereochemical studies.

In terms of environmental impact, this compound has been evaluated for its biodegradability and ecotoxicity under various conditions. Studies indicate that it exhibits moderate biodegradation rates under aerobic conditions, suggesting that it poses limited risks to aquatic ecosystems when used responsibly. However, further research is needed to fully understand its long-term environmental fate and potential mitigation strategies.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, reactivity patterns, and interaction with biological systems. These computational studies complement experimental findings and guide future research directions.

In conclusion, 1-3-(2-methylpropanesulfonyl)piperidin-1-yl-5-phenylpentane-1,5-dione is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in synthetic chemistry, drug discovery, and materials science. As research continues to uncover new aspects of this molecule's properties and applications, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.